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Compound Name: Niobium(II) oxide

Cat. No.: B082092 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: A comprehensive examination of the solubility characteristics of Niobium(II) Oxide
(NbO) in a variety of solvent systems. This guide consolidates available data on its behavior in

aqueous, acidic, alkaline, and organic environments, providing a foundational resource for its

application in research and development.

Executive Summary
Niobium(II) oxide (NbO), also known as niobium monoxide, is a grey solid with metallic

conductivity.[1] Its chemical stability and resistance to corrosion are significant attributes,

largely governed by its low solubility in many common solvents.[2][3] This document provides a

detailed overview of the solubility of NbO, presenting quantitative data where available and

qualitative descriptions based on its known chemical reactivity. It is established that NbO is

practically insoluble in water and nitric acid.[1][4] It exhibits slight solubility in hydrochloric acid,

with the rate of dissolution increasing with temperature.[1][2] While specific data for NbO in

other strong acids and bases is limited, the behavior of related niobium compounds, such as

niobium pentoxide (Nb₂O₅) and metallic niobium, suggests that NbO is likely to dissolve in hot,

concentrated sulfuric acid and strong alkaline solutions, particularly under hydrothermal

conditions.[5][6][7] The presence of complexing agents, such as fluoride ions, is known to

significantly enhance the dissolution of niobium oxides.[6][8] Information regarding its solubility

in organic solvents is not readily available in the literature.
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Quantitative and Qualitative Solubility Data
The solubility of Niobium(II) Oxide is summarized below. It is important to note that

quantitative data for NbO is scarce, and much of the understanding of its solubility is inferred

from its general chemical properties as a metal oxide and the observed behavior of other

niobium oxides.

Table 1: Solubility of Niobium(II) Oxide in Aqueous and Inorganic Solvents
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Solvent Formula
Temperature
(°C)

Solubility Notes

Water H₂O 22 1.74 µg/L
Practically

insoluble.[9]

Nitric Acid HNO₃ Elevated Insoluble
Resistant to

dissolution.[1][2]

Hydrochloric Acid HCl
Room

Temperature

Slightly Soluble /

Slow Dissolution

Dissolution rate

increases

significantly

above 60°C.[2]

Sulfuric Acid H₂SO₄ ---

Likely Soluble (in

hot,

concentrated)

Inferred from the

solubility of

metallic niobium

in H₂SO₄ >14 M.

[6]

Hydrofluoric Acid HF --- Likely Soluble

Niobium oxides

are generally

soluble in HF

due to the

formation of

stable fluoride

complexes.[6]

[10]

Sodium

Hydroxide
NaOH > 25

Likely Soluble (in

concentrated)

Inferred from the

reactivity of

metallic niobium

in NaOH >10%

[7] and Nb₂O₅

under

hydrothermal

conditions.[5]

Table 2: Solubility of Niobium(II) Oxide in Organic Solvents
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Solvent Formula
Temperature
(°C)

Solubility Notes

Common

Organic Solvents

e.g., Alcohols,

Ketones, Ethers
---

Data Not

Available

No specific data

found in the

surveyed

literature.

Organic

Oxyacids

e.g., Oxalic Acid,

Citric Acid
--- Likely Soluble

Inferred from the

solubility of

niobium

hydroxide oxide.

[11]

Experimental Protocols
Detailed experimental protocols for determining the solubility of Niobium(II) Oxide are not

widely published. However, a general methodology can be adapted from standard procedures

for determining the solubility of sparingly soluble inorganic compounds.

3.1 General Protocol for Solubility Determination in Aqueous Media (Acids and Bases)

This protocol outlines a general procedure for determining the solubility of NbO in acidic or

basic solutions at various temperatures.

Material Preparation:

Use finely powdered Niobium(II) Oxide to maximize the surface area for dissolution.

Prepare a series of the desired solvent (e.g., HCl, H₂SO₄, NaOH) at various

concentrations.

Equilibrium Saturation:

An excess amount of NbO powder is added to a known volume of the solvent in a sealed,

temperature-controlled vessel.
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The suspension is agitated (e.g., using a magnetic stirrer or shaker bath) for an extended

period (24-72 hours) to ensure equilibrium is reached. The temperature should be

maintained at the desired value (e.g., 25 °C, 60 °C).

Sample Separation:

After the equilibration period, the undissolved solid is separated from the solution. This is a

critical step to avoid including solid particles in the analysis. Methods include:

High-speed centrifugation followed by decantation of the supernatant.

Filtration using a fine-pore membrane filter (e.g., 0.22 µm) that is chemically inert to the

solvent.

Analysis of Dissolved Niobium:

The concentration of niobium in the clear, saturated solution is determined using a

sensitive analytical technique, such as:

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

Atomic Absorption Spectroscopy (AAS)

Calculation of Solubility:

The solubility is calculated from the measured concentration of niobium in the saturated

solution and expressed in units such as g/L, mol/L, or ppm.

3.2 Autoclave Method for High-Temperature Solubility

For determining solubility at elevated temperatures and pressures, such as in hydrothermal

conditions, an autoclave-based method is employed.

Apparatus: A high-pressure, high-temperature autoclave, often with a chemically inert liner

(e.g., Teflon).
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Procedure:

A known amount of NbO and the solvent are placed inside the liner.

The autoclave is sealed and heated to the desired temperature (e.g., 150-250 °C).

The system is held at temperature under constant agitation for a sufficient time to reach

equilibrium.

The autoclave is then cooled, and the liquid and solid phases are separated for analysis

as described in the general protocol.

Visualizations
4.1 Signaling Pathways and Logical Relationships

The dissolution of a basic metal oxide like Niobium(II) Oxide in an acidic medium can be

represented as a chemical reaction pathway. The presence of complexing agents can further

drive this reaction.

Solid Phase Aqueous Phase
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 Dissolution
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H₂O(l) [NbLₙ]⁽²⁻ⁿ⁾⁺(aq)

L⁻(aq)
(e.g., F⁻, C₂O₄²⁻)

 Complexation
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Caption: Dissolution pathway of NbO in acidic and complexing media.

4.2 Experimental Workflow

The general workflow for determining the solubility of Niobium(II) Oxide follows a logical

sequence of steps from preparation to analysis.

Start Prepare NbO Powder
& Solvent

Mix Excess NbO
with Solvent

Equilibrate with
Agitation at

Constant Temperature

Separate Solid and
Liquid Phases

(Centrifuge/Filter)

Analyze Niobium
Concentration in

Liquid (e.g., ICP-MS)
Calculate Solubility End

Click to download full resolution via product page

Caption: General experimental workflow for NbO solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Niobium(II) Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082092#solubility-of-niobium-ii-oxide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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